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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzamide

CAS No.: 879-93-6

Cat. No.: B1268739

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Bromo-3-nitrobenzamide, a compound of interest in medicinal chemistry and

organic synthesis. This document collates available data on its structure, physical

characteristics, and synthetic methods. It is intended to serve as a valuable resource for

researchers and professionals engaged in drug discovery and development by summarizing

key data and outlining relevant experimental protocols. While extensive experimental data for

this specific compound is limited in publicly accessible literature, this guide provides information

on closely related compounds and general methodologies applicable to its synthesis and

characterization.

Chemical and Physical Properties
4-Bromo-3-nitrobenzamide is a substituted aromatic amide. Its core structure consists of a

benzene ring functionalized with a bromo group, a nitro group, and a carboxamide group.
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These functional groups are expected to influence the molecule's polarity, reactivity, and

potential biological activity.

Tabulated Physical and Chemical Data
A summary of the key physical and chemical properties for 4-Bromo-3-nitrobenzamide is

presented in Table 1. It is important to note that experimental data for some properties, such as

melting point and solubility, are not readily available in the surveyed literature.

Property Value Source

IUPAC Name 4-bromo-3-nitrobenzamide PubChem

CAS Number 879-93-6 PubChem

Molecular Formula C₇H₅BrN₂O₃ PubChem

Molecular Weight 245.03 g/mol PubChem

Appearance Not specified

Melting Point Data not available

Boiling Point Data not available

Solubility

Data not available for the

specific compound. Related

nitrobenzamides show

solubility in organic solvents

like DMSO and DMF.

General chemical principles

Synthesis and Experimental Protocols
The primary synthetic route to 4-Bromo-3-nitrobenzamide involves the amidation of its

corresponding carboxylic acid, 4-bromo-3-nitrobenzoic acid.

Synthesis of 4-Bromo-3-nitrobenzamide from 4-Bromo-
3-nitrobenzoic Acid
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The conversion of 4-bromo-3-nitrobenzoic acid to 4-bromo-3-nitrobenzamide can be

achieved through a two-step process involving the formation of an acyl chloride intermediate

followed by reaction with ammonia.

Experimental Protocol:

Step 1: Synthesis of 4-bromo-3-nitrobenzoyl chloride

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 4-

bromo-3-nitrobenzoic acid in an excess of thionyl chloride (SOCl₂).

Add a catalytic amount of N,N-dimethylformamide (DMF).

Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of gas

ceases and the solid has dissolved.

After cooling to room temperature, remove the excess thionyl chloride under reduced

pressure to yield the crude 4-bromo-3-nitrobenzoyl chloride. This intermediate is often used

in the next step without further purification.

Step 2: Synthesis of 4-Bromo-3-nitrobenzamide

Dissolve the crude 4-bromo-3-nitrobenzoyl chloride in a suitable anhydrous aprotic solvent

(e.g., dichloromethane or tetrahydrofuran).

Cool the solution in an ice bath.

Bubble anhydrous ammonia gas through the solution or add a concentrated aqueous

solution of ammonia dropwise with vigorous stirring.

Continue stirring at low temperature for 1-2 hours, then allow the reaction to warm to room

temperature and stir for an additional 2-4 hours.

Quench the reaction by adding water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by recrystallization or column chromatography to obtain 4-Bromo-3-
nitrobenzamide.

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromo-3-
nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268739/docs#an-in-depth-technical-guide-to-4-
bromo-3-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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